Cas no 30426-58-5 (Acetyl chloride, azido-)

• Product Name: Acetyl chloride, azido-
• CAS No: 30426-58-5
• MF: C₂H₂ClN₃O
• MW: 119.509778499603
• CID: 1443145
• PubChem ID: 10909558
• Update Time: 2025-11-02

Acetyl chloride, azido- Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, azido-
• 2-azidoacetyl chloride
• azidoacetyl chloride
• 30426-58-5
• EN300-736796
• DTXSID60447932
• SUHXTVABLHHRST-UHFFFAOYSA-N
• SCHEMBL18699270
• N3CH2COCl
• azidoacetylchloride
• Acetyl chloride, 2-azido-

• Inchi： 1S/C2H2ClN3O/c3-2(7)1-5-6-4/h1H2
• InChI Key： SUHXTVABLHHRST-UHFFFAOYSA-N
• SMILES： ClC(CN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 118.98876
• Monoisotopic Mass: 118.9886394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 65.83

Additional information on Acetyl chloride, azido-

Comprehensive Guide to Acetyl chloride, azido- (CAS No. 30426-58-5): Properties, Applications, and Market Insights

Acetyl chloride, azido- (CAS No. 30426-58-5) is a specialized organic compound with significant relevance in synthetic chemistry and material science. This compound, also known as azidoacetyl chloride, features a unique combination of functional groups—acetyl and azido—that make it a versatile intermediate in various chemical reactions. Researchers and industries value this compound for its ability to introduce azide groups into molecules, a process critical for applications ranging from pharmaceuticals to advanced polymers.

The molecular structure of Acetyl chloride, azido- consists of an acetyl group (-COCH₃) bonded to a reactive azido group (-N₃). This structure enables it to participate in click chemistry, a popular synthetic approach for constructing complex molecules with high efficiency. The compound's reactivity is particularly useful in bioconjugation, where it helps attach fluorescent labels or other functional groups to biomolecules for diagnostic and therapeutic purposes.

In recent years, the demand for azido-functionalized compounds like Acetyl chloride, azido- has surged due to their role in developing bioactive molecules and smart materials. For instance, the compound is frequently employed in the synthesis of peptide mimetics and drug candidates, where its azide group facilitates selective modifications. Additionally, its applications extend to polymer chemistry, where it aids in creating cross-linked networks with tailored properties for coatings, adhesives, and biomedical devices.

From a safety and handling perspective, Acetyl chloride, azido- requires careful storage and handling due to its reactive nature. It is typically stored under inert conditions to prevent degradation and ensure stability. Researchers working with this compound often follow stringent protocols to mitigate risks associated with its use, emphasizing the importance of proper ventilation and personal protective equipment (PPE).

The market for Acetyl chloride, azido- is closely tied to advancements in pharmaceutical research and material science. With the growing emphasis on green chemistry and sustainable synthesis, there is increasing interest in optimizing the production processes for such intermediates to minimize environmental impact. Companies specializing in fine chemicals and custom synthesis often list azidoacetyl chloride as part of their portfolio, catering to the needs of academic and industrial researchers.

One of the trending topics in the context of Acetyl chloride, azido- is its role in proteomics and chemical biology. Scientists leverage its reactivity to label proteins and study protein-protein interactions, a technique that has gained traction in drug discovery and biomarker identification. Furthermore, the compound's utility in surface modification has made it a valuable tool for developing biosensors and diagnostic platforms.

For those sourcing Acetyl chloride, azido-, it is essential to verify the supplier's credentials and the compound's purity. High-purity grades are often required for sensitive applications, and suppliers may provide analytical data such as NMR spectra and HPLC chromatograms to confirm quality. Pricing and availability can vary depending on market demand and production scales, making it advisable to stay updated with industry trends.

In summary, Acetyl chloride, azido- (CAS No. 30426-58-5) is a multifaceted compound with broad applications in modern chemistry. Its unique properties and reactivity profile make it indispensable for researchers exploring click chemistry, bioconjugation, and material innovation. As scientific advancements continue to unfold, the relevance of this compound is expected to grow, further solidifying its position in the chemical landscape.